Methyl 6-azaspiro[3.4]octane-7-carboxylate hydrochloride

• IUPAC Name: methyl 6-azaspiro[3.4]octane-7-carboxylate;hydrochloride
• InChI: InChI=1S/C9H15NO2.ClH/c1-12-8(11)7-5-9(6-10-7)3-2-4-9;/h7,10H,2-6H2,1H3;1H
• InChI Key: OFGBUUDMFSAURZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CC2(CCC2)CN1.Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol

Description

“Methyl 6-azaspiro[3.4]octane-7-carboxylate hydrochloride” is a chemical compound with the molecular formula C9H16ClNO2 and a molecular weight of 205.68. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H15NO2.ClH/c1-12-8(11)7-5-10-6-9(7)3-2-4-9;/h7,10H,2-6H2,1H3;1H. This code provides a unique representation of the molecule’s structure.

Scientific Research Applications

Peptide Synthesis and Dipeptide Synthons

• Giovanni Suter et al. (2000) highlighted the synthesis of a novel class of dipeptide synthons, demonstrating their potential in peptide synthesis through the successful preparation of a nonapeptide analogue of the C-terminal nonapeptide of the antibiotic Trichovirin I 1B. This indicates the compound's utility in constructing complex peptide structures Suter, G., Stoykova, S., Linden, A., & Heimgartner, H. (2000).

Organic Synthesis and Chemical Transformations

• A. Molchanov et al. (2003) explored the reactivity of substituted methyl triazabicyclooctene and triazaspiro[4.4]nonene carboxylates with iodinating agents, leading to the formation of various iodinated products. This research shows the compound's versatility in organic synthesis Molchanov, A., Stepakov, A. V., Boitsov, V., Kopf, J., & Kostikov, R. R. (2003).

Catalytic Transformations

• [(5,6-Dihydro-4H-1,2-oxazin-3-yl)methyl]malonates, related to the core structure of the query compound, undergo catalytic hydrogenation to form substituted methyl 7-oxo-1-oxa-6-azaspiro[4.4]nonane-8-carboxylates, showcasing the potential for catalytic transformations in synthesizing spirocyclic compounds A. Sukhorukov, A. V. Lesiv, Yulia A. Khomutova, S. Ioffe, & Y. Nelyubina (2008).

Drug Discovery and Development

• The construction of multifunctional modules for drug discovery through the synthesis of novel thia/oxa-azaspiro[3.4]octanes was reported by D. Li, M. Rogers-Evans, & E. Carreira (2013), underlining the compound's relevance in generating structurally diverse and novel scaffolds for potential therapeutic agents Li, D., Rogers-Evans, M., & Carreira, E. (2013).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include recommendations for handling and storage, first aid measures, and disposal.